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Compound of Interest

Compound Name: 1,2-DICHLOROPROPENE

Cat. No.: B1580525 Get Quote

Technical Support Center: 1,2-Dichloropropane
Spills and Leaks
This guide provides emergency response procedures for researchers, scientists, and drug

development professionals encountering spills or leaks of 1,2-Dichloropropane.

Frequently Asked Questions (FAQs)
Q1: What are the immediate first steps to take after a 1,2-dichloropropane spill?

A1: Immediately alert personnel in the vicinity and evacuate the immediate area.[1][2][3]

Remove all sources of ignition, as 1,2-dichloropropane is highly flammable and its vapors can

travel to an ignition source and flash back.[1][4][5] If possible and safe to do so, increase

ventilation to the area.[1][4]

Q2: What constitutes a "major" spill, and how does the response differ from a "minor" spill?

A2: A major spill is generally considered any spill larger than 1 liter, or any spill of a highly toxic

or volatile material.[6][7] For a major spill, you should immediately evacuate the area, pull the

fire alarm, and call emergency services (911).[3][8] Do not attempt to clean it up yourself. For a

minor spill (<1 liter) that you are trained and equipped to handle, you may proceed with cleanup

after ensuring the area is safe.
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Q3: What Personal Protective Equipment (PPE) is required for cleaning up a 1,2-

dichloropropane spill?

A3: Proper PPE is critical. The minimum required PPE includes:

Hand Protection: Viton® or Viton®/Butyl laminate gloves are recommended for the highest

level of protection. Standard nitrile gloves offer poor resistance and should be avoided for

anything other than incidental contact.[9]

Eye Protection: Chemical splash goggles meeting ANSI Z87.1 standards are mandatory.[9]

Body Protection: A flame-resistant lab coat should be worn.[9]

Footwear: Closed-toe, chemical-resistant shoes are required.[9]

Respiratory Protection: Cleanup should be performed in a well-ventilated area, preferably

within a certified chemical fume hood.[9] For larger spills or inadequate ventilation, a NIOSH-

approved respirator or a self-contained breathing apparatus (SCBA) is necessary.[1][5]

Q4: What is the correct procedure for cleaning up a minor spill?

A4: For a minor spill:

Ensure you are wearing the appropriate PPE.

Contain the spill by surrounding it with an inert absorbent material like vermiculite, dry sand,

or earth.[1][4][10]

Slowly add the absorbent material to the spill, working from the outside in.[2]

Once the liquid is fully absorbed, use non-sparking tools to collect the material.[4][10]

Place the contaminated absorbent material into a designated, sealable, and properly labeled

hazardous waste container.[1][9]

Decontaminate the spill area with soap and water, and collect the rinse water for hazardous

waste disposal if the spill was of a highly toxic nature.[2][6]
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Q5: What are the first aid measures for 1,2-dichloropropane exposure?

A5:

Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with

large amounts of water for at least 15 minutes.[4][10][11] Seek medical attention.[4][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][5] Get immediate medical aid.[4]

Inhalation: Move the person to fresh air immediately.[10] If breathing is difficult, give oxygen.

Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[5][10] If the victim is conscious and alert, give 2-4

cupfuls of water.[4] Never give anything by mouth to an unconscious person.[4] Get medical

aid immediately.[4]

Quantitative Safety Data
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Property Value Source

Exposure Limits

OSHA PEL (TWA) 75 ppm [4]

NIOSH IDLH 400 ppm [4][10]

Flammability

Lower Explosive Limit (LEL) 3.4% [4]

Upper Explosive Limit (UEL) 14.5% [4][10]

Physical Properties

Vapor Density 3.9 (Heavier than air) [10]

Specific Gravity
1.158 @ 68°F (Denser than

water)
[10]

Emergency Response

Small Spill Isolation
Isolate for at least 50 meters

(150 feet) in all directions.
[10]

Large Spill Evacuation

Consider initial downwind

evacuation for at least 300

meters (1000 feet).

[10]

Detailed Protocol: Small-Scale Spill (<1L) Cleanup
Objective: To provide a safe and effective step-by-step procedure for cleaning up a laboratory

spill of 1,2-dichloropropane of less than 1 liter.

Materials:

Chemical Spill Kit containing:

Inert absorbent material (vermiculite, sand, or commercial sorbent)

Non-sparking scoop and brush
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Sealable, chemical-resistant hazardous waste container

Hazardous waste labels

Personal Protective Equipment (PPE):

Viton® gloves

Chemical splash goggles

Flame-resistant lab coat

Face shield (recommended)

Procedure:

Immediate Actions: 1.1. Alert all personnel in the immediate area of the spill.[2] 1.2. If volatile

vapors are significant, evacuate the lab. 1.3. Identify and eliminate all potential ignition

sources (e.g., turn off hot plates, unplug equipment).[1][4] 1.4. Ensure the laboratory's

exhaust ventilation is operating. Do not work if ventilation is inadequate.

Don Personal Protective Equipment (PPE): 2.1. Put on a flame-resistant lab coat, ensuring it

is fully buttoned. 2.2. Wear chemical splash goggles and a face shield.[9] 2.3. Put on a pair

of Viton® gloves.

Contain and Absorb the Spill: 3.1. Prevent the spill from spreading or entering drains by

creating a dike around the spill's perimeter with absorbent material.[2] 3.2. Slowly and

carefully apply the absorbent material over the entire spill, starting from the edges and

moving toward the center.[2] 3.3. Allow sufficient time for the liquid to be fully absorbed.

Collect and Package Waste: 4.1. Using a non-sparking scoop and brush, carefully collect all

the contaminated absorbent material.[10][12] 4.2. Place the collected material into the

designated hazardous waste container. 4.3. Seal the container tightly.

Decontaminate and Final Cleanup: 5.1. Wipe down the spill area with a cloth dampened with

soap and water. 5.2. Place all contaminated cleaning materials (cloths, etc.) into the

hazardous waste container. 5.3. Properly label the container as "Hazardous Waste: 1,2-

Dichloropropane Spill Debris."
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Post-Cleanup: 6.1. Carefully remove PPE, avoiding contact with any contaminated surfaces.

6.2. Dispose of single-use PPE (like gloves) as hazardous waste.[9] 6.3. Wash hands

thoroughly with soap and water.[1] 6.4. Report the spill to your supervisor or laboratory

safety officer.[2] 6.5. Restock the spill kit with any used materials.[2]

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_Dichloro_2_propanol.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0664.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Assess Spill Size
& Immediate Hazard

MAJOR SPILL
(>1L or High Hazard)

  Large/High Hazard

MINOR SPILL
(<1L, Manageable)

Small/Low Hazard  

Evacuate Area &
Activate Alarm

Alert Personnel
in Area

Call Emergency
Services (911)

Isolate Area &
Prevent Entry

Remove Ignition
Sources

Ensure
Ventilation

Don Appropriate
PPE

Contain Spill with
Absorbent Material

Collect Absorbed
Material

Package & Label
Hazardous Waste

Decontaminate
Spill Area

Report Incident to
Supervisor

Click to download full resolution via product page

Caption: Emergency response workflow for 1,2-dichloropropane spills.
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Caption: Logic diagram for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nj.gov [nj.gov]

2. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety
[ehs.cornell.edu]

3. umanitoba.ca [umanitoba.ca]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. ICSC 0441 - 1,2-DICHLOROPROPANE [inchem.org]

6. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]

7. offices.austincc.edu [offices.austincc.edu]

8. chemkleancorp.com [chemkleancorp.com]

9. benchchem.com [benchchem.com]

10. 1,2-DICHLOROPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

11. datasheets.scbt.com [datasheets.scbt.com]

12. fishersci.com [fishersci.com]

To cite this document: BenchChem. [emergency response procedures for 1,2-
dichloropropane spills and leaks]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580525#emergency-response-procedures-for-1-2-
dichloropropane-spills-and-leaks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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